9,11-seco-3,6,11-trihydroxycholest-7-en-9-one
9,11-seco-3,6,11-trihydroxycholest-7-en-9-one
Brand Name:
Vulcanchem
CAS No.:
143625-39-2
VCID:
VC0116486
InChI:
InChI=1S/C27H46O4/c1-17(2)7-6-8-18(3)21-9-10-22(26(21,4)13-14-28)20-16-24(30)23-15-19(29)11-12-27(23,5)25(20)31/h16-19,21-24,28-30H,6-15H2,1-5H3/t18-,19?,21-,22?,23?,24?,26-,27+/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC(C1(C)CCO)C2=CC(C3CC(CCC3(C2=O)C)O)O
Molecular Formula:
C27H46O4
Molecular Weight:
434.7 g/mol
9,11-seco-3,6,11-trihydroxycholest-7-en-9-one
CAS No.: 143625-39-2
Main Products
VCID: VC0116486
Molecular Formula: C27H46O4
Molecular Weight: 434.7 g/mol
| CAS No. | 143625-39-2 |
|---|---|
| Product Name | 9,11-seco-3,6,11-trihydroxycholest-7-en-9-one |
| Molecular Formula | C27H46O4 |
| Molecular Weight | 434.7 g/mol |
| IUPAC Name | (8aS)-4,6-dihydroxy-2-[(2R,3R)-2-(2-hydroxyethyl)-2-methyl-3-[(2R)-6-methylheptan-2-yl]cyclopentyl]-8a-methyl-4,4a,5,6,7,8-hexahydronaphthalen-1-one |
| Standard InChI | InChI=1S/C27H46O4/c1-17(2)7-6-8-18(3)21-9-10-22(26(21,4)13-14-28)20-16-24(30)23-15-19(29)11-12-27(23,5)25(20)31/h16-19,21-24,28-30H,6-15H2,1-5H3/t18-,19?,21-,22?,23?,24?,26-,27+/m1/s1 |
| Standard InChIKey | JBBOTAYOANLXIB-HDRUIAHASA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CCC([C@]1(C)CCO)C2=CC(C3CC(CC[C@@]3(C2=O)C)O)O |
| SMILES | CC(C)CCCC(C)C1CCC(C1(C)CCO)C2=CC(C3CC(CCC3(C2=O)C)O)O |
| Canonical SMILES | CC(C)CCCC(C)C1CCC(C1(C)CCO)C2=CC(C3CC(CCC3(C2=O)C)O)O |
| Synonyms | 9,11-seco-3 beta,6 alpha,11-trihydroxy-5 alpha-cholest-7-en-9-one 9,11-seco-3,6,11-trihydroxycholest-7-en-9-one 9,11-STHCEO |
| PubChem Compound | 132570 |
| Last Modified | Nov 11 2021 |
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